Cas no 887346-17-0 (N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide)

• Product Name: N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide
• CAS No: 887346-17-0
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 6098833
• PubChem ID: 7465003
• Update Time: 2025-05-21

N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide
• N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-[5-[(4-fluorophenyl)methyl]-2-thiazolyl]-
• N-{5-[(4-FLUOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2H-CHROMENE-3-CARBOXAMIDE
• AKOS002255461
• VU0607116-1
• N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]-2H-chromene-3-carboxamide
• N-(5-(4-fluorobenzyl)thiazol-2-yl)-2H-chromene-3-carboxamide
• F3244-0237
• 887346-17-0

• Inchi： 1S/C20H15FN2O2S/c21-16-7-5-13(6-8-16)9-17-11-22-20(26-17)23-19(24)15-10-14-3-1-2-4-18(14)25-12-15/h1-8,10-11H,9,12H2,(H,22,23,24)
• InChI Key： MSVJZJMMUNUPSH-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C=C1C(NC1=NC=C(CC2=CC=C(F)C=C2)S1)=O

Computed Properties

• Exact Mass: 366.08382706g/mol
• Monoisotopic Mass: 366.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• pka: 7.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide

Research Brief on N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide (CAS: 887346-17-0)

In recent years, the compound N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide (CAS: 887346-17-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a chromene scaffold with a fluorophenyl-thiazole moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The primary objective of recent research has been to elucidate the biological activities and therapeutic potential of this compound. Investigations have revealed its efficacy as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. For instance, in vitro studies have demonstrated its ability to inhibit the activity of specific kinases, such as PI3K and MAPK, which are critical in tumor progression and immune responses. These findings suggest that N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide could serve as a lead compound for the development of novel kinase inhibitors.

Methodologically, researchers have employed a combination of synthetic chemistry, biochemical assays, and computational modeling to explore the compound's properties. The synthesis of this molecule has been optimized to improve yield and purity, facilitating its use in subsequent biological evaluations. High-throughput screening and molecular docking studies have further identified its binding affinities and interactions with target proteins, providing a structural basis for its observed bioactivity. These approaches have been complemented by in vivo studies in animal models, which have corroborated the compound's pharmacological effects and safety profile.

One of the most notable findings from recent studies is the compound's dual functionality as both an anti-inflammatory and anti-cancer agent. In preclinical models, it has shown the ability to reduce inflammatory markers such as TNF-α and IL-6 while simultaneously inducing apoptosis in cancer cells. This dual action makes it particularly attractive for treating diseases where inflammation and malignancy are intertwined, such as certain types of colorectal and breast cancers. Additionally, its favorable pharmacokinetic properties, including oral bioavailability and metabolic stability, enhance its potential for clinical translation.

Despite these promising results, challenges remain in the development of N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide as a therapeutic agent. Issues such as off-target effects and long-term toxicity need to be addressed through further optimization and rigorous testing. Researchers are currently exploring structural analogs to improve selectivity and reduce potential side effects. Moreover, the compound's mechanism of action in different cellular contexts is still under investigation, necessitating additional mechanistic studies.

In conclusion, N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-2H-chromene-3-carboxamide (CAS: 887346-17-0) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating critical biological pathways. The integration of synthetic chemistry, computational biology, and preclinical testing has provided a robust foundation for its further development. Future research should focus on refining its pharmacological properties and advancing it through clinical trials to realize its full therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.